Cas no 88683-38-9 (1H-Isoindole-1,3(2H)-dione, 2-[(1-ethyl-2-methylpropyl)thio]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1-ethyl-2-methylpropyl)thio]-
• CAS No: 88683-38-9
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• CID: 624730
• PubChem ID: 71319525
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(1-ethyl-2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1-ethyl-2-methylpropyl)thio]-
• 2-(2-methylpentan-3-ylsulfanyl)isoindole-1,3-dione
• 88683-38-9
• 2-[(2-Methylpentan-3-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione
• 1H-Isoindole-1,3(2H)-dione, 2-((1-ethyl-2-methylpropyl)thio)-
• DTXSID801008300
• 2-((1-Ethyl-2-methylpropyl)thio)-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C14H17NO2S/c1-4-12(9(2)3)18-15-13(16)10-7-5-6-8-11(10)14(15)17/h5-9,12H,4H2,1-3H3
• InChI Key： JEBQBCBTEXYAPQ-UHFFFAOYSA-N
• SMILES： S(C(CC)C(C)C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 263.09799996g/mol
• Monoisotopic Mass: 263.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.7Ų